4-[[4-[2,5-Dimethoxy-4-(4-nitrophenylazo)phenylazo]phenyl](methyl)amino]butyric acid

• IUPAC Name: 4-[4-[[2,5-dimethoxy-4-[(4-nitrophenyl)diazenyl]phenyl]diazenyl]-N-methylanilino]butanoic acid
• InChI: InChI=1S/C25H26N6O6/c1-30(14-4-5-25(32)33)19-10-6-17(7-11-19)26-28-21-15-24(37-3)22(16-23(21)36-2)29-27-18-8-12-20(13-9-18)31(34)35/h6-13,15-16H,4-5,14H2,1-3H3,(H,32,33)
• InChI Key: UDGUGZTYGWUUSG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC(=O)O)C1=CC=C(C=C1)N=NC2=CC(=C(C=C2OC)N=NC3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C25H26N6O6
• Molecular Weight: 506.5 g/mol

Description

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Scientific Research Applications

Synthesis and Characterization

• A study demonstrated the synthesis and characterization of new diazo dyes derived from pyrazolo[1,5-a]pyrimidine, which included the use of similar compounds to 4-[4-[2,5-Dimethoxy-4-(4-nitrophenylazo)phenylazo]phenylamino]butyric acid. These compounds exhibited significant antimicrobial and antioxidant activities, suggesting potential applications in these areas (Şener et al., 2017).

Chemical Properties and Synthesis

• Research on vicinally disubstituted veratrole, which shares structural similarities with the compound , provided insights into its chemical properties and synthesis methods. This research aids in understanding the behavior of such compounds under various chemical conditions (Zakhs et al., 1970).

Application in Langmuir-Blodgett Monolayers

• A compound structurally related to 4-[4-[2,5-Dimethoxy-4-(4-nitrophenylazo)phenylazo]phenylamino]butyric acid was synthesized and used in Langmuir-Blodgett monolayers, demonstrating potential applications in pH sensors due to its spectral response to protonation (Zhao et al., 2000).

Photorefractive Composite Research

• The influence of PCBM on the glass transition temperature of Poly(N-Vinylcarbazole)-based photorefractive composites was studied, using a compound similar to 4-[4-[2,5-Dimethoxy-4-(4-nitrophenylazo)phenylazo]phenylamino]butyric acid. This study provides valuable insights into the material properties relevant for photorefractive applications (Chen et al., 2017).

Anticonvulsant and Neurotoxic Properties

• Though not directly related to the exact compound, a study on the synthesis and evaluation of N-phenyl derivatives of phthalimide, which includes similar structural elements, offers insights into the anticonvulsant and neurotoxic properties of these types of compounds (Vamecq et al., 2000).